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Compound of Interest

Compound Name: 17-methylnonadecanoyl-CoA

Cat. No.: B15597660

Essential Safety and Handling Guide for 17-
Methylnonadecanoyl-CoA

This guide provides crucial safety and logistical information for the handling and disposal of 17-
methylnonadecanoyl-CoA, a coenzyme A derivative intended for research use. The following
procedures are designed to ensure the safety of laboratory personnel and to maintain the
integrity of the compound.

Personal Protective Equipment (PPE)

Due to the limited specific toxicological data on 17-methylnonadecanoyl-CoA, it is imperative
to handle it with care, assuming it could be hazardous. The following personal protective
equipment is mandatory when handling this compound to minimize exposure.
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PPE Category Item Specification Purpose
Powder-free nitrile or Prevents skin contact
Hand Protection Gloves neoprene gloves are and contamination of

preferred.[1][2]

the product.

Body Protection

Lab Coat/Gown

A disposable gown is
preferred, or a clean
lab coat.[1]

Protects personal
clothing from

contamination.

Eye and Face

Protection

Safety

Glasses/Goggles

Wear appropriate
protective eyeglasses

or chemical safety

goggles.[3]

Protects eyes from
potential splashes or

airborne particles.

Respiratory Protection

Mask/Respirator

An N95 or N100
NIOSH-approved
mask should be worn
if there is a risk of

generating dust.[1][4]

Prevents inhalation of

airborne particles.

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe
shoes must be worn in

the laboratory.[5]

Protects feet from
spills and falling

objects.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of 17-methylnonadecanoyl-

CoA from reception to use in experimental protocols.

e Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

o The product should be stored in a sealed container, protected from light.

o Follow the recommended storage temperature provided on the product label, typically in a
dry, cool, and well-ventilated place.[3]
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e Preparation for Use:

o Work in a designated and well-ventilated area, such as a chemical fume hood, especially
when handling the solid form to avoid dust formation.[3]

o Ensure that an eyewash station and safety shower are readily accessible.[6]
o Don all required personal protective equipment as outlined in the table above.
e Weighing and Aliquoting:
o If working with a solid, handle it carefully to minimize the generation of dust.
o Use appropriate tools (e.g., spatulas, weigh paper) for transferring the compound.

o Prepare aliquots of the desired concentration in a suitable solvent as per your
experimental protocol.

o Experimental Use:
o Avoid direct contact with skin, eyes, and clothing.[3]
o Do not ingest or inhale the compound.[3]
o Handle in accordance with good industrial hygiene and safety practices.[3]
o Post-Experiment:
o Thoroughly clean the work area and any equipment used.
o Remove and dispose of contaminated PPE in the appropriate waste stream.

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.[2]

Disposal Plan

Proper disposal of 17-methylnonadecanoyl-CoA and any associated contaminated materials
is crucial to prevent environmental contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC469300010&productDescription=METHYL+HEPTADECANOATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC207190010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC469300010&productDescription=METHYL+HEPTADECANOATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC469300010&productDescription=METHYL+HEPTADECANOATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC469300010&productDescription=METHYL+HEPTADECANOATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.benchchem.com/product/b15597660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Unused Product: Dispose of the unused compound and its container in accordance with
local, state, and federal regulations for chemical waste. Do not let the product enter drains.

[4]

o Contaminated Materials: All disposable items that have come into contact with 17-
methylnonadecanoyl-CoA, such as gloves, pipette tips, and weigh paper, should be
collected in a designated hazardous waste container.

e Liquid Waste: Any solutions containing 17-methylnonadecanoyl-CoA should be collected in
a clearly labeled, sealed waste container for chemical waste disposal.

Workflow for Safe Handling of 17-
Methylnonadecanoyl-CoA
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Caption: Workflow for the safe handling of 17-methylnonadecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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